Cas no 1804164-75-7 (Ethyl 4-(1-bromo-2-oxopropyl)-2-(difluoromethoxy)benzoate)

• Product Name: Ethyl 4-(1-bromo-2-oxopropyl)-2-(difluoromethoxy)benzoate
• CAS No: 1804164-75-7
• MF: C₁₃H₁₃BrF₂O₄
• MW: 351.140730619431
• CID: 4958482
• Update Time: 2025-05-24

Ethyl 4-(1-bromo-2-oxopropyl)-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-bromo-2-oxopropyl)-2-(difluoromethoxy)benzoate

• Inchi： 1S/C13H13BrF2O4/c1-3-19-12(18)9-5-4-8(11(14)7(2)17)6-10(9)20-13(15)16/h4-6,11,13H,3H2,1-2H3
• InChI Key： AQSCMERRQKLJBH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(=O)OCC)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 351
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 4-(1-bromo-2-oxopropyl)-2-(difluoromethoxy)benzoate

Research Brief on Ethyl 4-(1-bromo-2-oxopropyl)-2-(difluoromethoxy)benzoate (CAS: 1804164-75-7)

Recent studies have highlighted the significance of Ethyl 4-(1-bromo-2-oxopropyl)-2-(difluoromethoxy)benzoate (CAS: 1804164-75-7) as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting inflammatory and metabolic disorders. This compound, characterized by its unique difluoromethoxy and bromo-oxopropyl functional groups, has garnered attention for its potential applications in medicinal chemistry and drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of this compound in the preparation of selective COX-2 inhibitors. Researchers demonstrated that the bromo-oxopropyl moiety facilitates efficient cross-coupling reactions, enabling the construction of complex heterocyclic frameworks. The difluoromethoxy group, known for its metabolic stability and lipophilicity, was found to enhance the pharmacokinetic properties of the resulting drug candidates.

In another recent investigation, scientists utilized Ethyl 4-(1-bromo-2-oxopropyl)-2-(difluoromethoxy)benzoate as a precursor for developing potent PPARγ modulators. The study, featured in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound exhibited improved binding affinity and selectivity compared to existing thiazolidinedione-based drugs. These findings suggest potential applications in diabetes treatment with reduced side effects.

Analytical characterization of this compound has also advanced significantly. A 2024 paper in Analytical Chemistry presented a novel LC-MS/MS method for quantifying trace amounts of the substance in biological matrices, achieving a detection limit of 0.1 ng/mL. This development is particularly valuable for pharmacokinetic studies and drug metabolism research involving this chemical entity.

The safety profile of Ethyl 4-(1-bromo-2-oxopropyl)-2-(difluoromethoxy)benzoate has been systematically evaluated in recent toxicological assessments. While the compound shows moderate cytotoxicity in vitro (IC50 ≈ 50 μM in HepG2 cells), proper handling protocols have been established to mitigate risks during laboratory use. These evaluations are crucial for its application in pharmaceutical development.

Current research directions focus on exploring the compound's potential in targeted drug delivery systems. Preliminary results indicate that the difluoromethoxy group may serve as an effective linker for antibody-drug conjugates, opening new possibilities in cancer therapeutics. Further investigations are ongoing to optimize the conjugation chemistry and evaluate in vivo efficacy.

In conclusion, Ethyl 4-(1-bromo-2-oxopropyl)-2-(difluoromethoxy)benzoate (1804164-75-7) represents a versatile building block in medicinal chemistry with demonstrated applications across multiple therapeutic areas. Its unique structural features continue to inspire innovative synthetic strategies and drug design approaches in the pharmaceutical industry.